Cas no 2229131-05-7 (1-(2-chloro-6-methylphenyl)cyclopropylmethanamine)

• Product Name: 1-(2-chloro-6-methylphenyl)cyclopropylmethanamine
• CAS No: 2229131-05-7
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 6219430
• PubChem ID: 165979693
• Update Time: 2025-06-10

1-(2-chloro-6-methylphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-methylphenyl)cyclopropylmethanamine
• [1-(2-chloro-6-methylphenyl)cyclopropyl]methanamine
• EN300-1978827
• 2229131-05-7

• Inchi： 1S/C11H14ClN/c1-8-3-2-4-9(12)10(8)11(7-13)5-6-11/h2-4H,5-7,13H2,1H3
• InChI Key： RPSCWJHHWMYGBJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1C1(CN)CC1

Computed Properties

• Exact Mass: 195.0814771g/mol
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-chloro-6-methylphenyl)cyclopropylmethanamine

Chemical Profile of 1-(2-chloro-6-methylphenyl)cyclopropylmethanamine (CAS No. 2229131-05-7)

1-(2-chloro-6-methylphenyl)cyclopropylmethanamine, identified by its Chemical Abstracts Service (CAS) number 2229131-05-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of amine derivatives, characterized by a cyclopropylmethylamino group attached to a substituted benzene ring. The presence of both chloro and methyl substituents on the aromatic ring introduces specific electronic and steric properties, which can influence its reactivity and interaction with biological targets.

The molecular structure of 1-(2-chloro-6-methylphenyl)cyclopropylmethanamine consists of a benzene ring substituted at the 2-position with a chlorine atom and at the 6-position with a methyl group. This substitution pattern creates a dipolar character in the molecule, enhancing its potential for hydrogen bonding interactions. The cyclopropylmethylamino moiety, on the other hand, contributes to the molecule's three-dimensional shape, influencing both its solubility and binding affinity. Such structural features are often exploited in drug design to optimize pharmacokinetic properties and target specificity.

In recent years, there has been significant interest in developing novel pharmacophores that combine the advantages of multiple chemical scaffolds. The combination of an aromatic system with a cyclopropyl group, as seen in 1-(2-chloro-6-methylphenyl)cyclopropylmethanamine, has been explored for its potential in modulating various biological pathways. For instance, similar structures have been investigated for their roles in inhibiting enzymes involved in inflammation and cancer progression. The chloro substituent, in particular, is known to enhance metabolic stability while maintaining sufficient lipophilicity for good cell membrane penetration.

One of the most compelling aspects of 1-(2-chloro-6-methylphenyl)cyclopropylmethanamine is its versatility as a building block in medicinal chemistry. Researchers have leveraged this compound to synthesize analogs with enhanced binding affinity or altered pharmacokinetic profiles. For example, modifications at the cyclopropyl ring have been shown to fine-tune the compound's solubility and bioavailability, making it more suitable for oral administration. Additionally, the presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups allows for fine control over the compound's overall electronic distribution, which can be critical for achieving desired biological effects.

The synthesis of 1-(2-chloro-6-methylphenyl)cyclopropylmethanamine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include the formation of the cyclopropane ring followed by functionalization of the aromatic core. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the chloro and methyl groups with high selectivity. These synthetic strategies not only ensure high yields but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial applications.

From a computational chemistry perspective, 1-(2-chloro-6-methylphenyl)cyclopropylmethanamine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, which are essential for designing more effective derivatives. These studies have also revealed potential binding modes within protein active sites, offering a rational basis for optimizing drug-like properties such as potency and selectivity.

The pharmacological profile of 1-(2-chloro-6-methylphenyl)cyclopropylmethanamine is still under active investigation, but preliminary findings suggest promising applications in therapeutic areas such as central nervous system disorders and metabolic diseases. The compound's ability to modulate neurotransmitter release or enzyme activity makes it an attractive candidate for further development. Additionally, its structural motif is reminiscent of known bioactive molecules, suggesting that it may exhibit similar or even superior pharmacological effects when optimized appropriately.

In conclusion, 1-(2-chloro-6-methylphenyl)cyclopropylmethanamine (CAS No. 2229131-05-7) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and promising biological activities, make it a valuable asset for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for this molecule and its derivatives, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.